Ethyl octanoate
Ethyl octanoate
Ethyl octanoate is an ethyl ester. It is an aroma active compound and is mainly responsible for the aroma of durian juices and wines. Its odor activity value (OAV) has been measured. It has been identified as an odor active compound present in the young monovarietal red wines prepared from various grape species.
Ethyl octanoate is a powerful odourant found in mead (a traditional drink that contains alcohol).
Ethyl octanoate is a volatile compound reported to be found in Chinese rice wine and ripe ‘Kensington Pride′ mango fruit.
Ethyl octanoate is a fatty acid ethyl ester resulting from the formal condensation of octanoic acid with ethanol. It has a role as a metabolite. It is a fatty acid ethyl ester and an octanoate ester.
, also known as ethyl caprylate or ethyl N-octanoate, belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. Thus, is considered to be a fatty ester lipid molecule. exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. has been primarily detected in urine. Within the cell, is primarily located in the membrane (predicted from logP) and cytoplasm. exists in all eukaryotes, ranging from yeast to humans. is a sweet, apricot, and banana tasting compound that can be found in a number of food items such as guava, citrus, pomes, and pineapple. This makes a potential biomarker for the consumption of these food products.
Ethyl octanoate is a powerful odourant found in mead (a traditional drink that contains alcohol).
Ethyl octanoate is a volatile compound reported to be found in Chinese rice wine and ripe ‘Kensington Pride′ mango fruit.
Ethyl octanoate is a fatty acid ethyl ester resulting from the formal condensation of octanoic acid with ethanol. It has a role as a metabolite. It is a fatty acid ethyl ester and an octanoate ester.
, also known as ethyl caprylate or ethyl N-octanoate, belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. Thus, is considered to be a fatty ester lipid molecule. exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. has been primarily detected in urine. Within the cell, is primarily located in the membrane (predicted from logP) and cytoplasm. exists in all eukaryotes, ranging from yeast to humans. is a sweet, apricot, and banana tasting compound that can be found in a number of food items such as guava, citrus, pomes, and pineapple. This makes a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
106-32-1
VCID:
VC20854564
InChI:
InChI=1S/C10H20O2/c1-3-5-6-7-8-9-10(11)12-4-2/h3-9H2,1-2H3
SMILES:
CCCCCCCC(=O)OCC
Molecular Formula:
C10H20O2
Molecular Weight:
172.26 g/mol
Ethyl octanoate
CAS No.: 106-32-1
Cat. No.: VC20854564
Molecular Formula: C10H20O2
Molecular Weight: 172.26 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Ethyl octanoate is an ethyl ester. It is an aroma active compound and is mainly responsible for the aroma of durian juices and wines. Its odor activity value (OAV) has been measured. It has been identified as an odor active compound present in the young monovarietal red wines prepared from various grape species. Ethyl octanoate is a powerful odourant found in mead (a traditional drink that contains alcohol). Ethyl octanoate is a volatile compound reported to be found in Chinese rice wine and ripe ‘Kensington Pride′ mango fruit. Ethyl octanoate is a fatty acid ethyl ester resulting from the formal condensation of octanoic acid with ethanol. It has a role as a metabolite. It is a fatty acid ethyl ester and an octanoate ester. , also known as ethyl caprylate or ethyl N-octanoate, belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. Thus, is considered to be a fatty ester lipid molecule. exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. has been primarily detected in urine. Within the cell, is primarily located in the membrane (predicted from logP) and cytoplasm. exists in all eukaryotes, ranging from yeast to humans. is a sweet, apricot, and banana tasting compound that can be found in a number of food items such as guava, citrus, pomes, and pineapple. This makes a potential biomarker for the consumption of these food products. |
|---|---|
| CAS No. | 106-32-1 |
| Molecular Formula | C10H20O2 |
| Molecular Weight | 172.26 g/mol |
| IUPAC Name | ethyl octanoate |
| Standard InChI | InChI=1S/C10H20O2/c1-3-5-6-7-8-9-10(11)12-4-2/h3-9H2,1-2H3 |
| Standard InChI Key | YYZUSRORWSJGET-UHFFFAOYSA-N |
| SMILES | CCCCCCCC(=O)OCC |
| Canonical SMILES | CCCCCCCC(=O)OCC |
| Boiling Point | 208.5 °C |
| Melting Point | -43.1 °C -43.1°C |
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